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Compound of Interest

Compound Name: Acetaldehyde-2,2,2-d3

CAS No.: 19901-15-6

Cat. No.: B032909 Get Quote

Acetaldehyde-2,2,2-d3 (CD₃CHO) is a deuterated isotopologue of acetaldehyde, a critical

compound in both industrial and biological systems. In the realm of advanced research and

pharmaceutical development, its utility is significant. The deuterium-labeled methyl group

serves as a powerful tool in mechanistic studies, allowing scientists to trace metabolic

pathways and elucidate reaction kinetics without altering the fundamental chemical reactivity of

the molecule. It is particularly valuable in studies involving cytochrome P450 metabolism,

alcohol dehydrogenase activity, and as an internal standard in mass spectrometry-based

analyses.

However, the incorporation of deuterium does not mitigate the inherent hazards of the parent

acetaldehyde molecule. This guide provides a deep dive into the safety data sheet (SDS) for

Acetaldehyde-2,2,2-d3, moving beyond a simple recitation of sections to offer a practical, risk-

based framework for its safe handling, use, and disposal. As a Senior Application Scientist, the

causality behind each safety protocol is emphasized to ensure a culture of informed, proactive

safety in the laboratory.

Section I: Decoding the Hazard Profile
The safety profile of Acetaldehyde-2,2,2-d3 is fundamentally that of acetaldehyde. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

universal framework for understanding these risks at a glance.
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Immediate and Acute Hazards: The "Handle with
Extreme Caution" Protocol
The most immediate dangers posed by this compound are its extreme flammability and its

irritant properties. These hazards demand rigorous adherence to protocols to prevent acute

injury or catastrophic laboratory incidents.

Extreme Flammability: Acetaldehyde-2,2,2-d3 is classified as a Flammable Liquid, Category

1, the highest risk category.[1][2] This is a direct consequence of its physical properties: a

very low boiling point (approx. 21°C) and a flash point of -40°C. This means that at standard

room temperature, the liquid readily evaporates to form a vapor that can mix with air to

create an explosive mixture.[3] The causality is clear: any source of ignition—a spark from

electrical equipment, static discharge, or an open flame—can lead to a violent fire or

explosion.[4][5] Therefore, all work must be conducted within a certified chemical fume hood,

and all potential ignition sources must be rigorously excluded from the work area.[6]

Respiratory and Eye Irritation: The compound is a potent irritant.[1][2] Inhalation of its vapors

can cause significant respiratory tract irritation (STOT SE 3).[1][7][8] Direct contact with the

liquid or concentrated vapor will cause serious eye irritation.[1][7][9] This is due to the

aldehyde functional group's reactivity with biological macromolecules in the mucous

membranes and eyes.

Long-Term Health Hazards: The Chronic Exposure
Protocol
Beyond the immediate risks, repeated or prolonged exposure to Acetaldehyde-2,2,2-d3
carries severe, long-term health consequences.

Carcinogenicity: Acetaldehyde is classified as a Category 1B carcinogen ("May cause

cancer") and is suspected of causing cancer by IARC and other regulatory bodies.[7][8][10]

[11] This classification is based on sufficient evidence of carcinogenicity in animal studies,

where inhalation has been linked to nasal tumors.[12] The mechanism involves the

compound's ability to form DNA adducts, leading to genetic damage.

Mutagenicity: The compound is also classified as a Category 2 mutagen ("Suspected of

causing genetic defects").[5][7][8][10] This aligns with its carcinogenic properties, as the
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ability to damage genetic material is a key step in the initiation of cancer.[11]

This dual long-term hazard profile necessitates that Acetaldehyde-2,2,2-d3 be treated as a

"select carcinogen" under laboratory safety standards. This requires designated work areas,

stringent containment procedures, and rigorous decontamination protocols.[6]
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Hazard

Classification
GHS Category Hazard Statement

Rationale &

Implication

Flammable Liquid Category 1

H224: Extremely

flammable liquid and

vapor.[1]

Low boiling point and

flash point create a

severe fire and

explosion risk.

Requires strict control

of ignition sources and

use of explosion-proof

equipment.[4]

Serious Eye Irritation Category 2A
H319: Causes serious

eye irritation.[1]

Vapors and liquid are

damaging to the eyes.

Mandates the use of

chemical splash

goggles and a face

shield.[9]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation.[1]

Inhalation of vapors

can damage the

respiratory tract. All

work must be

performed in a

chemical fume hood.

[5]

Germ Cell

Mutagenicity
Category 2

H341: Suspected of

causing genetic

defects.[5]

The compound can

damage genetic

material. Requires

stringent containment

to prevent exposure.

[10]

Carcinogenicity Category 1B H350: May cause

cancer.[7][10]

Confirmed animal

carcinogen and

reasonably anticipated

to be a human

carcinogen. Must be

handled in designated
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areas with specific

cancer hazard

signage.[6]

Section II: Proactive Safety - Engineering Controls,
PPE, and Storage
A self-validating safety system relies on a multi-layered approach where engineering controls,

personal protective equipment (PPE), and administrative protocols work in concert to minimize

exposure.

Engineering Controls: The First Line of Defense
The primary engineering control for Acetaldehyde-2,2,2-d3 is a certified chemical fume hood.

[6] This is non-negotiable. The hood provides essential ventilation to keep vapor concentrations

below explosive limits and away from the user's breathing zone. All equipment used within the

hood, such as stir plates or heating mantles, must be explosion-proof.[4][6] Emergency

eyewash stations and safety showers must be immediately accessible in any laboratory where

this chemical is handled.[2]

Personal Protective Equipment (PPE): The Last Barrier
PPE selection must be based on the specific hazards of the compound.
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PPE Category Specification Justification

Hand Protection

Neoprene or butyl rubber

gloves. Consider double-

gloving.

Provides resistance to

chemical breakthrough.

Double-gloving is a best

practice when handling potent

carcinogens.[6]

Eye Protection
Tightly fitting chemical splash

goggles and a full-face shield.

Protects against splashes of

the corrosive liquid and high

vapor concentrations.[6]

Body Protection A fire-resistant lab coat.

Protects against splashes and

provides a crucial barrier in the

event of a flash fire.[6]

Respiratory Protection
Not typically required when

using a fume hood.

In the event of a large spill or

engineering control failure, a

full-face respirator with

appropriate cartridges may be

necessary for emergency

response.[13]

Storage and Handling: Maintaining Chemical Integrity
and Safety
Proper storage is critical to prevent accidents and degradation of this air-sensitive compound.

[6]

Temperature: Store in a refrigerator or dedicated flammable materials storage unit at 2-8°C.

[2][14] This reduces the vapor pressure and rate of evaporation.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen).[6][13] Acetaldehyde

can slowly oxidize in the presence of air to form unstable peroxides, which can explode upon

concentration or heating.[2]

Containment: The container must be kept tightly sealed and stored upright in a secondary

container to prevent leakage.[4][6] The storage location, such as a flammable storage
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cabinet, must be clearly labeled with "CANCER HAZARD" signage.[6]

Section III: Physicochemical Properties and Their
Safety Implications
Understanding the chemical's properties provides the scientific basis for the safety protocols.

Property Value Safety Implication

Molecular Formula C₂HD₃O Deuterated isotopologue.

Molecular Weight 47.07 g/mol [1]

Boiling Point ~21 °C

The liquid will boil and rapidly

vaporize at slightly above room

temperature, increasing fire

and inhalation risks.

Flash Point -40 °C (-40 °F)

Vapors can be ignited by a

spark or flame even at very low

temperatures.

Vapor Density >1 (heavier than air)

Vapors will sink and can

accumulate in low-lying areas,

potentially traveling to a distant

ignition source.[3]

Autoignition Temp. 175 °C (347 °F)

The substance can ignite

without a spark if it comes into

contact with a surface at or

above this temperature.

CAS Number 19901-15-6[1]
Unique identifier for

Acetaldehyde-2,2,2-d3.

Section IV: Experimental and Emergency Protocols
Experimental Workflow: Preparation of a Stock Solution
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This protocol outlines the essential steps for safely preparing a solution, a common task in a

research setting.

Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Don Required PPE:
Fire-resistant lab coat, goggles,

face shield, double gloves

Designate and label work area
in fume hood as 'CANCER HAZARD'

Gather and ground all equipment
(e.g., balance, glassware)

Remove sealed vial from
refrigerated storage

Allow vial to equilibrate to
ambient temperature inside the hood

Uncap and quickly withdraw
required amount using a gas-tight syringe

Dispense into solvent in a
septum-sealed flask

Immediately reseal primary container

Decontaminate syringe and needles
with a suitable quenching solution

Return primary container to
proper refrigerated storage

Wipe down designated work area

Dispose of all contaminated waste
in a labeled, sealed hazardous waste container
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Click to download full resolution via product page

Caption: Safe handling workflow for Acetaldehyde-2,2,2-d3.

Step-by-Step Methodology:

Preparation: Before retrieving the chemical, don all required PPE. Designate a specific area

within the chemical fume hood for the procedure and ensure it is clearly labeled. Assemble

all necessary glassware and equipment, ensuring any electronic devices are explosion-proof

and properly grounded to prevent static discharge.[4][6]

Equilibration: Retrieve the sealed vial from its 2-8°C storage.[2] Place it within the designated

area of the fume hood and allow it to slowly warm to the ambient temperature of the hood.

Causality: Opening a cold vial can cause atmospheric moisture to condense inside,

contaminating the air-sensitive compound.

Aliquoting: Using a properly sized, gas-tight syringe, pierce the septum of the vial. Withdraw

the desired volume of liquid.

Dilution: Immediately dispense the liquid into the receiving flask containing the desired

solvent. This flask should ideally be sealed with a septum to minimize the escape of vapors.

Resealing: Immediately and tightly reseal the primary Acetaldehyde-2,2,2-d3 container.

Decontamination & Disposal: Decontaminate the syringe and any other contaminated

reusable equipment. All disposable items (e.g., syringe tips, wipes) must be placed in a

designated, sealed hazardous waste container.[10] Wipe down the work surface.

Storage: Return the primary container to its designated, labeled storage location.[6]

Emergency Response Decision Tree
In the event of an accident, a clear and logical response is critical.

Caption: Emergency response decision tree for Acetaldehyde-2,2,2-d3.

In Case of Skin/Eye Contact: Immediately flush the affected area with copious amounts of

water for at least 15 minutes.[13] For eye contact, hold the eyelids open during flushing.
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Remove all contaminated clothing. Seek immediate medical attention.[6]

In Case of Inhalation: Move the affected person to fresh air at once. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[2][13]

In Case of a Spill: Evacuate all non-essential personnel. Remove all sources of ignition.[13]

For a small spill, use an absorbent material or spill pillow to contain the liquid. For a large

spill, evacuate the laboratory and contact emergency services.[13]

In Case of Fire: Use a carbon dioxide or dry chemical fire extinguisher. Do NOT use water,

as it may be ineffective and can spread the flammable liquid.[3]

Conclusion
Acetaldehyde-2,2,2-d3 is an invaluable tool for scientific discovery, but its utility is matched by

its significant hazard profile. A thorough understanding of its extreme flammability, irritant

properties, and long-term carcinogenic and mutagenic potential is not merely a regulatory

requirement but a scientific and ethical responsibility. By integrating the principles of the Safety

Data Sheet into a framework of proactive, informed safety—from engineering controls and PPE

to meticulous handling and emergency preparedness—researchers can harness the power of

this compound while ensuring the well-being of themselves and their colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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